Cas no 3430-26-0 (2,5-Dibromo-4-methylpyridine)

• Product name: 2,5-Dibromo-4-methylpyridine
• CAS No: 3430-26-0
• MF: C₆H₅Br₂N
• MW: 250.918599843979
• MDL: MFCD00234955
• CID: 44149
• PubChem ID: 2734429

2,5-Dibromo-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-4-methylpyridine
• 2,3-Dibromo-4-methylpyridine
• 2.5-dibromo-4-methylpyridine
• 2,5-Dibromo-4-picoline
• 2,5-Dibromo-4-methypyridine
• 2,4-DICHLOROACETANILIDE
• 2,5-dibromo-4-methylpicoline
• 2,5-Dibromo-4-methyl-pyridine
• 2,5-dibromp-4-methylpyridine
• TPC-PY104
• Pyridine, 2,5-dibromo-4-methyl-
• PubChem2411
• 2 pound not5-Dibromo-4-Methylpyridine
• KSC495G9L
• WWJLJUAHQHXDGM-UHFFFAOYSA-N
• BCP22208
• SBB003142
• STL557579
• BBL103769
• RB1048
• 2,5-Dibromo-4-methyl
• PS-7470
• CS-W010214
• AB05276
• 2,5-Dibromo-4-methylpyridine, 97%
• FT-0610274
• Z1269154884
• 2,5-Dibromo-4-methyl-pyridine;2,5-Dibromo-4-picoline
• A6040
• DTXSID70370308
• Q-101242
• SCHEMBL151857
• D4058
• AKOS002664320
• MFCD00234955
• EN300-98170
• 3430-26-0
• AC-1549
• AM62706
• HY-W009498
• 2,5-Dibromo-4-Methyl Pyridine
• DB-025147
• DTXCID00321343
• SY015456
• 621-880-8

• MDL： MFCD00234955
• Inchi： 1S/C6H5Br2N/c1-4-2-6(8)9-3-5(4)7/h2-3H,1H3
• InChI Key： WWJLJUAHQHXDGM-UHFFFAOYSA-N
• SMILES： BrC1=C([H])N=C(C([H])=C1C([H])([H])[H])Br

Computed Properties

• Exact Mass: 248.87900
• Monoisotopic Mass: 248.879
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 2.9
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Color/Form: Bright yellow transparent or orange liquid
• Density: 1.9318 (rough estimate)
• Melting Point: 38.0 to 42.0 deg-C
• Boiling Point: 181.5°C (rough estimate)
• Flash Point: 112.7℃
• Refractive Index: 1.6300 (estimate)
• PSA: 12.89000
• LogP: 2.91500
• Solubility: Not determined

2,5-Dibromo-4-methylpyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S36/37/39-S26
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：IRRITANT
• Safety Term：S26;S36/37/39

2,5-Dibromo-4-methylpyridine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines